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Compound of Interest

Compound Name: 2-Ethylnaphthalene

Cat. No.: B165323 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount when handling chemicals such as 2-Ethylnaphthalene. This guide

provides immediate, essential safety protocols, logistical information for handling and disposal,

and detailed procedural steps to foster a culture of safety and build trust in laboratory

operations.

Safety and Physical Properties
Adherence to safety guidelines is critical when working with 2-Ethylnaphthalene due to its

potential hazards. It is a combustible liquid and is toxic to aquatic life with long-lasting effects[1]

[2]. The following table summarizes key quantitative safety and physical property data for 2-
Ethylnaphthalene.

Property Value Citations

Flash Point 104 °C (219.2 °F) - closed cup [3][4]

Boiling Point 251-252 °C [3][4][5]

Melting Point -70 °C [3][4][5]

Density 0.992 g/mL at 25 °C [3][4][5]

Acute Toxicity (Oral) LDLo (Rat): 5 g/kg [4]

Water Solubility 8.00 mg/kg at 25°C [6]
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Note: While no specific occupational exposure limits for 2-Ethylnaphthalene were found, as a

naphthalene derivative, it is prudent to handle it with care, referencing the exposure limits for

naphthalene where appropriate as a precautionary measure[7][8][9].

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to ensure safety when handling 2-
Ethylnaphthalene.

PPE Type Specification Citations

Eye Protection

Eyeshields or goggles

approved under government

standards such as NIOSH

(US) or EN 166 (EU).

[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Gloves must be

inspected before use and

proper removal techniques

should be employed.

[1][3][10]

Respiratory Protection

A multi-purpose combination

respirator cartridge (US) is

recommended. For weighing or

diluting, a NIOSH-approved

half-face respirator is advised.

[2][3]

Protective Clothing

A lab coat and closed-toe

shoes are mandatory to

prevent skin contact.

[10]

Experimental Protocol: Safe Handling and Disposal
Workflow
The following procedural steps provide a comprehensive workflow for the safe handling of 2-
Ethylnaphthalene, from initial preparation to final disposal.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Remove all potential ignition sources as 2-Ethylnaphthalene is a combustible liquid[4][5].

Inspect all PPE for integrity before use.

2. Handling and Use:

Don the appropriate PPE as specified in the table above.

When transferring or weighing, avoid generating mists or vapors[1].

Keep containers tightly closed when not in use and store them in a cool, dry, and well-

ventilated area[1].

Opened containers must be carefully resealed and stored upright to prevent leakage[1].

Some sources also recommend refrigeration for storage[2].

3. Accidental Release Measures:

In the event of a spill, evacuate the area and eliminate all ignition sources.

Avoid breathing vapors[1].

Contain the spill using an absorbent material.

Collect the spilled material and contaminated absorbent into a sealed, vapor-tight plastic bag

for disposal[2].

Clean the spill area with alcohol, followed by a strong soap and water solution[2].

4. First Aid Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water[1].
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Eye Contact: Flush the eyes with water for at least 15 minutes as a precaution[1].

Ingestion: Rinse the mouth with water. Do not induce vomiting and never give anything by

mouth to an unconscious person[1].

In all cases of exposure, seek medical attention.

5. Disposal:

Dispose of 2-Ethylnaphthalene waste and contaminated materials in a designated, sealed

container.

The disposal must be carried out by a licensed professional waste disposal service in

accordance with local, state, and federal regulations[1].

Do not allow the product to enter drains or waterways, as it is toxic to aquatic life[1].

Workflow for Safe Handling of 2-Ethylnaphthalene
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Safe Handling and Disposal of 2-Ethylnaphthalene
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Caption: Workflow for the safe handling and disposal of 2-Ethylnaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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